Cas no 888854-17-9 (1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium)
888854-17-9 structure
Product Name:1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
CAS No:888854-17-9
MF:C27H38N2
MW:390.604027271271
CID:4718627
Update Time:2023-08-16
1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium Chemical and Physical Properties
Names and Identifiers
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- 1,3-bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
- 1,3-Bis-(2, 6-diisopropyl)dihydroimidazole
- 1,3-bis(2,6-diisopropylphenyl)imidazolin-2-ylidene
- 1,3-bis(2,6-diisopropylphenyl)-2,3-dihydro-1H-imidazole
- 1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium
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- Inchi: 1S/C27H38N2/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8/h9-16,18-21H,17H2,1-8H3
- InChI Key: NJLYZISHBSABMZ-UHFFFAOYSA-N
- SMILES: N1(C=CN(C2C(=CC=CC=2C(C)C)C(C)C)C1)C1C(=CC=CC=1C(C)C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 457
- Topological Polar Surface Area: 6.5
1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-3-ium Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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